3-(dimethylamino)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C17H22N4O2S/c1-21(2)14-5-3-4-13(10-14)17(22)18-11-15-19-16(20-23-15)12-6-8-24-9-7-12/h3-5,10,12H,6-9,11H2,1-2H3,(H,18,22)
• InChI Key: IUXDORGCJZHKIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=NC(=NO2)C3CCSCC3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The tetrahydro-2H-thiopyran ring and the 1,2,4-oxadiazole ring would likely contribute significantly to the compound’s three-dimensional structure.

Scientific Research Applications

Organic Synthesis and Chemical Properties

A study by Pirc et al. (2003) described the synthesis of related compounds using L-aspartic acid, showcasing the potential of dimethylamino derivatives in the synthesis of complex organic molecules (Pirc, Bevk, Grdadolnik, & Svete, 2003). Similarly, research by Sava et al. (2003) investigated aromatic polyamides with oxadiazole and benzonitrile units, demonstrating the utility of such compounds in creating materials with good thermal stability and distinctive optical properties (Sava, Iosip, Brumǎ, Hamciuc, Robison, Okrasa, & Pakula, 2003).

Materials Science

In the domain of materials science, the incorporation of 1,2,4-oxadiazole units into polymers for the development of thin, flexible films with high tensile strength and thermal stability has been explored. This application is critical for developing new materials with enhanced durability and resistance to environmental factors, as shown in the work on aromatic polyamides (Sava et al., 2003).

Pharmacological Research

The synthesis of novel compounds with potential pharmacological applications is a significant area of interest. Studies have focused on creating derivatives that might serve as lead compounds for the development of new drugs. The research on benzothiazole derivatives as corrosion inhibitors, although primarily focused on industrial applications, exemplifies the chemical versatility of compounds related to 3-(dimethylamino)-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide, hinting at the potential for pharmacological exploration (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).